2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid

• Molecular Formula: C6H8FN3O2
• Molecular Weight: 173.15 g/mol
• IUPAC Name: 2-(2-ethyl-1,2,4-triazol-3-yl)-2-fluoroacetic acid
• InChI: InChI=1S/C6H8FN3O2/c1-2-10-5(8-3-9-10)4(7)6(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: CRKHKVNLALQOHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)C(C(=O)O)F

Description

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid is a fluorinated heterocyclic carboxylic acid characterized by a 1,2,4-triazole core substituted with an ethyl group at the N1 position and a fluoroacetic acid moiety at the C5 position. The compound’s structure combines the metabolic stability of the 1,2,4-triazole ring with the electronic effects of fluorine, which may enhance acidity, bioavailability, and binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized using 3-amino-1,2,4-triazole as a starting material.

Introduction of the Ethyl Group: The ethyl group can be introduced through alkylation reactions using ethyl halides under basic conditions.

Fluoroacetic Acid Moiety: The fluoroacetic acid moiety can be introduced through nucleophilic substitution reactions involving fluoroacetyl chloride and the triazole derivative.

Industrial Production Methods

Industrial production of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of triazole oxides.

Reduction: Formation of reduced triazole derivatives.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and dipole interactions with biological receptors, leading to various biological effects . The fluoroacetic acid moiety can inhibit specific enzymes by forming covalent bonds with active site residues .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Analogues

Compound Name	Core Heterocycle	Substituents	Molecular Formula	Notable Features	References
2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid	1,2,4-Triazole	N1: Ethyl; C5: 2-fluoroacetic acid	C₇H₉FN₃O₂	Fluorine enhances acidity; ethyl group improves lipophilicity	N/A
2-(3-Phenyl-1H-1,2,4-triazol-5-yl)acetic acid	1,2,4-Triazole	C3: Phenyl; C5: acetic acid	C₁₀H₉N₃O₂	Phenyl group increases aromaticity and π-stacking potential
[5-(4-Fluorophenyl)-2H-Tetrazol-2-yl]acetic acid	Tetrazole	C5: 4-fluorophenyl; C2: acetic acid	C₉H₇FN₄O₂	Tetrazole core offers higher nitrogen content; fluorophenyl enhances electronic effects
2-(1-Ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)acetic acid	Pyrazole	N1: Ethyl; C3: Methyl; C4: acetic acid; C5: fluorine	C₈H₁₁FN₂O₂	Pyrazole ring differs in nitrogen positioning; methyl and fluorine substituents influence steric and electronic properties
Ethyl 2-[4-(2-fluorophenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate	1,2,4-Triazole	C4: 2-fluorophenyl; N1: ethyl acetate	C₁₃H₁₄FN₃O₃	Fluorophenyl and ester groups modify solubility and hydrolysis kinetics

Key Comparative Insights

Heterocyclic Core Variations

• 1,2,4-Triazole vs.
• Triazole vs. Pyrazole : The pyrazole derivative (2-(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)acetic acid) lacks the third nitrogen in the triazole ring, altering electronic distribution and reactivity .

Substituent Effects

• Fluorine Position : Fluorination at the acetic acid chain (target compound) increases acidity (pKa ~2.5–3.0 estimated) compared to fluorinated aryl groups (e.g., in ’s compound, where fluorine on the phenyl ring primarily affects aromatic electron withdrawal) .
• Ethyl vs. Phenyl Groups : The ethyl substituent in the target compound likely enhances lipophilicity (logP ~1.2–1.5 predicted) relative to the phenyl group in 2-(3-phenyl-1H-1,2,4-triazol-5-yl)acetic acid, which may favor membrane permeability .

Functional Group Modifications

• Carboxylic Acid vs.

Biological Activity

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anti-inflammatory, antimicrobial, and anticancer properties, supported by relevant data and case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_7H_8FN_4O_2$, with a molecular weight of 186.16 g/mol. The structure features a triazole ring that is known for its diverse biological properties.

Anti-inflammatory Activity

Recent studies have shown that derivatives of 1,2,4-triazoles exhibit significant anti-inflammatory effects. For instance, in a study evaluating various triazole derivatives, compounds similar to 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid demonstrated a marked reduction in the production of pro-inflammatory cytokines such as TNF-α and IL-6 in peripheral blood mononuclear cells (PBMCs) stimulated by lipopolysaccharides (LPS) .

Table 1: Cytokine Inhibition by Triazole Derivatives

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
3a	60	55
3c	58	50
3e	44	40

These results indicate that compounds like 3a and 3c possess strong anti-inflammatory properties, potentially making them candidates for treating inflammatory diseases.

Antimicrobial Activity

The antimicrobial potential of triazole derivatives has been extensively studied. Compounds structurally related to 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2-fluoroacetic acid were evaluated against various bacterial strains. In vitro tests revealed that these compounds exhibited antibacterial activity against both Gram-positive and Gram-negative bacteria .

Table 2: Antibacterial Activity of Triazole Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)
3a	E. coli	15
3c	Staphylococcus aureus	18
3e	Pseudomonas aeruginosa	12

These findings suggest that the presence of the triazole moiety enhances the antimicrobial efficacy of these compounds.

Anticancer Activity

The anticancer properties of triazole derivatives have also garnered attention. Studies have indicated that certain triazoles can inhibit the proliferation of cancer cell lines. For example, compounds similar to our target compound were tested against colon carcinoma HCT-116 cells and exhibited IC50 values ranging from $6.2\mu M$ to $43.4\mu M$ .

Table 3: Anticancer Activity Against HCT-116 Cells

Compound	IC50 Value (µM)
47e	43.4
47f	27.3

These results highlight the potential for triazole derivatives in cancer therapy.

Case Studies

In a notable case study, researchers synthesized several new triazole derivatives and assessed their biological activities. Among these, compounds with specific substitutions on the triazole ring showed enhanced activity against Mycobacterium tuberculosis compared to standard treatments . This suggests that modifications to the triazole structure can significantly influence biological activity.